Cas no 151625-32-0 (6,7-Dimethoxy-4-(trifluoromethyl)coumarin)
6,7-Dimethoxy-4-(trifluoromethyl)coumarin Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one,6,7-dimethoxy-4-(trifluoromethyl)-
- 6,7-dimethoxy-4-(trifluoromethyl)chromen-2-one
- 6,7-DIMETHOXY-4-(TRIFLUOROMETHYL)-COUMARIN
- 38828_FLUKA
- 6,7-Dimethoxy-4-(trifluoromethyl)coumarin
- AC1LEMGK
- ACMC-20n69o
- AG-D-98663
- CTK4C7135
- FT-0620862
- AUGARPZCYVFAFI-UHFFFAOYSA-N
- 151625-32-0
- AKOS017343642
- 6,7-Dimethoxy-4-trifluoromethylcoumarin
- MFCD00674510
- 6,7-Dimethoxy-4-(trifluoromethyl) coumarin
- 6,7-Dimethoxy-4-(trifluoromethyl)- coumarin
- J-100099
- SCHEMBL592396
- DTXSID30350929
- SY359140
- 6,7-dimethoxy-4-(trifluoromethyl) coumarin
- 6,7-dimethoxy-4-(trifluoromethyl)-2H-chromen-2-one
- 6,7-Dimethoxy-4-(trifluoromethyl)-2H-1-benzopyran-2-one
- DB-043107
-
- MDL: MFCD00674510
- Inchi: 1S/C12H9F3O4/c1-17-9-3-6-7(12(13,14)15)4-11(16)19-8(6)5-10(9)18-2/h3-5H,1-2H3
- InChI Key: AUGARPZCYVFAFI-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=O)OC2C=C(C(=CC=21)OC)OC)(F)F
Computed Properties
- Exact Mass: 274.04500
- Monoisotopic Mass: 274.04529325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.397
- Melting Point: 158-159 °C(lit.)
- Boiling Point: 325.4°C at 760 mmHg
- Flash Point: 145.7°C
- Refractive Index: 1.502
- Solubility: DMF: soluble
- PSA: 48.67000
- LogP: 2.82900
6,7-Dimethoxy-4-(trifluoromethyl)coumarin Security Information
- WGK Germany:3
- FLUKA BRAND F CODES:8-10
6,7-Dimethoxy-4-(trifluoromethyl)coumarin Customs Data
- HS CODE:2932209090
- Customs Data:
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
6,7-Dimethoxy-4-(trifluoromethyl)coumarin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473718-100mg |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin |
151625-32-0 | 100mg |
$236.00 | 2023-05-18 | ||
| TRC | D473718-250mg |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin |
151625-32-0 | 250mg |
$471.00 | 2023-05-18 | ||
| abcr | AB470884-100 mg |
6,7-Dimethoxy-4-(trifluoromethyl) coumarin, min. 95%; . |
151625-32-0 | 100MG |
€235.40 | 2023-07-18 | ||
| abcr | AB470884-1 g |
6,7-Dimethoxy-4-(trifluoromethyl) coumarin, min. 95%; . |
151625-32-0 | 1g |
€1,805.10 | 2023-07-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396609-100 mg |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin, |
151625-32-0 | 100mg |
¥1617.00 | 2023-06-01 | ||
| abcr | AB470884-100mg |
6,7-Dimethoxy-4-(trifluoromethyl) coumarin, min. 95%; . |
151625-32-0 | 100mg |
€235.40 | 2025-04-20 | ||
| abcr | AB470884-1g |
6,7-Dimethoxy-4-(trifluoromethyl) coumarin, min. 95%; . |
151625-32-0 | 1g |
€1805.10 | 2025-04-20 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-396609-100mg |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin, |
151625-32-0 | 100mg |
¥1617.00 | 2023-09-05 | ||
| TRC | D473718-750mg |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin |
151625-32-0 | 750mg |
$ 1200.00 | 2023-09-07 | ||
| A2B Chem LLC | AE92430-100mg |
6,7-DIMETHOXY-4-(TRIFLUOROMETHYL)COUMARIN |
151625-32-0 | 100mg |
$366.00 | 2024-04-20 |
6,7-Dimethoxy-4-(trifluoromethyl)coumarin Related Literature
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 6,7-Dimethoxy-4-(trifluoromethyl)coumarin
Introduction to 6,7-Dimethoxy-4-(trifluoromethyl)coumarin (CAS No. 151625-32-0)
6,7-Dimethoxy-4-(trifluoromethyl)coumarin, identified by the Chemical Abstracts Service Number (CAS No.) 151625-32-0, is a fluorinated coumarin derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its methoxy and trifluoromethyl substituents, exhibits unique photophysical properties and biological activities that make it a valuable scaffold for drug discovery and material science applications.
The structural motif of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin consists of a coumarin core, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. The presence of electron-withdrawing trifluoromethyl (CF₃) and electron-donating methoxy (OCH₃) groups introduces a balance of electronic effects that modulate the reactivity and functionality of the molecule. This structural feature has been exploited in various synthetic strategies to develop novel derivatives with enhanced pharmacological profiles.
In recent years, 6,7-Dimethoxy-4-(trifluoromethyl)coumarin has been extensively studied for its potential applications in bioimaging and fluorescent probes. The compound’s ability to emit strong fluorescence upon excitation makes it an attractive candidate for developing high-throughput screening tools and real-time monitoring systems in cellular biology. Additionally, its lipophilicity and cell membrane permeability enhance its utility as a fluorescent marker in live-cell imaging studies.
One of the most compelling aspects of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged this scaffold to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, modifications at the 3-position of the coumarin ring have led to derivatives that exhibit potent inhibitory effects on specific enzymatic targets involved in disease pathways. These findings underscore the compound’s significance as a building block in medicinal chemistry.
The fluorinated nature of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin also contributes to its stability under various chemical conditions, making it a robust choice for industrial applications. In material science, this compound has been explored as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its fluorescence characteristics and thermal stability. The integration of such fluorinated coumarins into advanced materials has opened new avenues for optoelectronic applications.
From a synthetic perspective, 6,7-Dimethoxy-4-(trifluoromethyl)coumarin serves as a versatile precursor for constructing more complex heterocyclic systems. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse functional groups at strategic positions within the coumarin core. These synthetic methodologies highlight the compound’s adaptability in generating structurally diverse libraries for drug discovery efforts.
The pharmacokinetic properties of 6,7-Dimethoxy-4-(trifluoromethyl)coumarin have also been investigated to optimize its bioavailability and therapeutic efficacy. Studies indicate that modifications at the 8-position or introduction of hydroxyl groups can enhance metabolic stability while maintaining fluorescence intensity. Such structural optimizations are critical for translating laboratory findings into viable clinical candidates.
In conclusion,6,7-Dimethoxy-4-(trifluoromethyl)coumarin (CAS No. 151625-32-0) represents a multifaceted compound with broad utility across pharmaceuticals, bioimaging, and materials science. Its unique structural features and tunable properties continue to drive innovation in synthetic chemistry and drug development. As research progresses, further exploration of this scaffold is expected to yield novel therapeutics and advanced materials with significant societal impact.
151625-32-0 (6,7-Dimethoxy-4-(trifluoromethyl)coumarin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)